Cas no 7393-43-3 (Tetraallyltin)

• Product Name: Tetraallyltin
• CAS No: 7393-43-3
• MF: C₁₂H₂₀Sn
• MW: 282.99720287323
• MDL: MFCD00008637
• CID: 47398
• PubChem ID: 87558554
• Update Time: 2025-05-19

Tetraallyltin Chemical and Physical Properties

Names and Identifiers

• Tetraallyltin
• tetrakis(prop-2-enyl)stannane
• Stannane,tetra-2-propenyl
• Stannane,tetraallyl
• tetra(2-propenyl)stannane
• tetraallylstannane
• tetraallyltannate
• Tetrallylstannane
• tetraprop-2-en-1-ylstannane
• Stannane, tetra-2-propenyl-
• XJPKDRJZNZMJQM-UHFFFAOYSA-N
• Stannane, tetraallyl-
• Tetraallyltin, 97%
• C12H20Sn
• Stannane,tetra-2-propen-1-yl-
• RP29879
• O480
• 393T433
• Tetraallylstannane, Tetraallyltin, tetrallylstannane
• ?Tetraallyltin
• EINECS 230-987-5
• D92566
• DTXSID80224580
• 7393-43-3
• AKOS015838925
• NS00047097
• TETRAKIS(2-PROPENYL)STANNANE
• UNII-68PK869PUT
• 68PK869PUT
• STANNANE, TETRA-2-PROPEN-1-YL-
• AI3-28455
• J-524848
• T2009
• FT-0741852
• TETRA-2-PROPEN-1-YLSTANNANE
• MFCD00008637
• tetrakis(prop-2-en-1-yl)stannane

• MDL： MFCD00008637
• Inchi： 1S/4C3H5.Sn/c4*1-3-2;/h4*3H,1-2H2;
• InChI Key： XJPKDRJZNZMJQM-UHFFFAOYSA-N
• SMILES： [Sn](CC=C)(CC=C)(CC=C)CC=C

Computed Properties

• Exact Mass: 284.05900
• Monoisotopic Mass: 284.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.179 g/mL at 25 °C(lit.)
• Boiling Point: 70°C/1.5mmHg(lit.)
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Refractive Index: n20/D 1.539(lit.)
• Water Partition Coefficient: Not miscible in water or difficult to mix.
• PSA: 0.00000
• LogP: 4.17920
• Sensitiveness: Air Sensitive
• Solubility: Insoluble in water, soluble in most organic solvents, usually used in Et2O or THF.
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Tetraallyltin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H227-H301+H311+H331
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2788 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R23/24/25
• Safety Instruction： S23-S24/25-S45-S36/37
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/24/25
• HazardClass：6.1
• PackingGroup：III
• TSCA：No
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Tetraallyltin

Introduction to Tetraallyltin (CAS No: 7393-43-3) and Its Recent Applications in Chemical Biology

Tetraallyltin (CAS No: 7393-43-3) is a organotin compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound, characterized by its four allyl groups attached to a tin center, exhibits remarkable utility in synthetic chemistry, particularly in cross-coupling reactions and as a precursor for more complex organometallic species.

The chemical structure of Tetraallyltin consists of a tin atom coordinated to four allyl ligands, which imparts a high degree of reactivity. This reactivity makes it an invaluable reagent in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The compound's ability to participate in various organic transformations has been leveraged in multiple industrial and academic settings.

In recent years, Tetraallyltin has been extensively studied for its role in pharmaceutical development. Its participation in palladium-catalyzed cross-coupling reactions has opened new avenues for the synthesis of complex molecular architectures. These reactions are pivotal in the creation of novel drug candidates, particularly those targeting intricate biological pathways. The compound's efficiency in these transformations has made it a cornerstone in modern medicinal chemistry.

One of the most compelling aspects of Tetraallyltin is its application in the synthesis of biologically active molecules. Researchers have utilized this compound to develop new analogs of existing drugs, improving their efficacy and reducing side effects. The ability to introduce allyl groups at specific positions on a molecular framework allows for fine-tuning of pharmacological properties, making Tetraallyltin an indispensable tool in drug discovery.

Moreover, Tetraallyltin has found utility in materials science, particularly in the development of polymers and coatings. Its reactivity with various organic substrates enables the creation of materials with tailored properties, such as enhanced durability or specific electronic characteristics. These advancements have significant implications for industries ranging from electronics to construction.

The use of Tetraallyltin in academic research has also led to groundbreaking discoveries. For instance, its role in stabilizing reactive intermediates has allowed chemists to explore previously inaccessible chemical transformations. This has not only expanded the repertoire of synthetic methodologies but also provided deeper insights into reaction mechanisms at the molecular level.

Recent studies have highlighted the potential of Tetraallyltin in catalysis. Its ability to facilitate efficient coupling reactions under mild conditions has made it a preferred choice for industrial applications. By reducing energy consumption and minimizing waste, this compound aligns with the growing emphasis on sustainable chemistry practices.

The versatility of Tetraallyltin extends to its use as a precursor for more complex organometallic compounds. These derivatives often exhibit enhanced reactivity or selectivity, making them valuable tools in both research and industry. The ability to generate these species from a single starting material underscores the importance of Tetraallyltin as a fundamental building block.

In conclusion, Tetraallyltin (CAS No: 7393-43-3) represents a cornerstone compound in modern chemical biology and synthetic chemistry. Its unique properties and broad applicability have made it an indispensable tool for researchers and industry professionals alike. As our understanding of its capabilities continues to grow, so too will its impact on advancing scientific discovery and technological innovation.